N-[4-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine

Specification

• CAS No.: 1040681-80-8
• Molecular Formula: C21H23NO2
• Molecular Weight: 321.4 g/mol
• IUPAC Name: N-[[4-(2-ethoxyethoxy)phenyl]methyl]naphthalen-1-amine
• Standard InChI: InChI=1S/C21H23NO2/c1-2-23-14-15-24-19-12-10-17(11-13-19)16-22-21-9-5-7-18-6-3-4-8-20(18)21/h3-13,22H,2,14-16H2,1H3
• Standard InChI Key: MBVOEONWWIZGSQ-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)CNC2=CC=CC3=CC=CC=C32
• Canonical SMILES: CCOCCOC1=CC=C(C=C1)CNC2=CC=CC3=CC=CC=C32

Introduction

Chemical Properties and Structure

Molecular Identity and Basic Properties

N-[4-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine is identified by the CAS registry number 1040681-80-8, distinguishing it from similar compounds in chemical databases and regulatory documents. The compound belongs to the broader chemical family of substituted naphthaleneamines, which are characterized by the presence of an amino group attached to a naphthalene ring system.

The basic chemical identifiers and properties of the compound are summarized in the following table:

Property	Value
Chemical Name	N-[4-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine
CAS Registry Number	1040681-80-8
Molecular Formula	C₂₁H₂₃NO₂
Molecular Weight	321.41 g/mol
MDL Number	MFCD10687404

The molecular structure features several key components: a naphthalene ring system (C₁₀H₇), a benzyl group (C₇H₇) with a para-substituted ethoxyethoxy chain (C₄H₉O₂), all connected through an amino nitrogen.

Structural Isomers and Related Compounds

It is noteworthy that N-[4-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine has a structural isomer, N-[2-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine, which differs only in the position of the ethoxyethoxy substituent on the benzyl group (position 2 instead of position 4). This ortho-substituted isomer is identified by CAS number 1040682-63-0 and has nearly identical molecular weight at 321.4 g/mol.

The following table compares the two isomeric compounds:

Property	N-[4-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine	N-[2-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine
CAS Number	1040681-80-8	1040682-63-0
Substitution Position	Para (4-position)	Ortho (2-position)
Molecular Formula	C₂₁H₂₃NO₂	C₂₁H₂₃NO₂
Molecular Weight	321.41 g/mol	321.4 g/mol
Creation Date in Databases	Not specified	2009-05-28

While both compounds share similar physical properties due to their identical molecular formulas, the difference in substitution position likely affects their three-dimensional structure, reactivity, and potential applications.

Applications and Research Context

Based on structural similarities to compounds described in the search results, N-[4-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine may have applications in several domains:

Materials Science and Industrial Applications

The compound's structure suggests potential applications in:

• Photosensitive resin compositions, similar to compounds mentioned in US20200209745A1

• Specialty coatings and polymers

• Chemical intermediates for the synthesis of more complex materials

Manufacturer	Product Number	Product Description	Packaging	Price (USD)	Update Date
Matrix Scientific	031273	N-[4-(2-Ethoxyethoxy)benzyl]-1-naphthalenamine	500mg	$199	2021-12-16
American Custom Chemicals Corporation	CHM0161161	N-[4-(2-ETHOXYETHOXY)BENZYL]-1-NAPHTHALENAMINE 95.00%	500MG	$795.80	2021-12-16

The significant price difference between suppliers suggests variability in either purity, synthesis method, or market positioning. The compound appears to be primarily available in research quantities, indicating its current use is likely limited to laboratory research rather than large-scale industrial applications.